Cas no 2145478-86-8 (3-(3-bromo-4-iodophenyl)-4-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(3-bromo-4-iodophenyl)-4-methyl-1H-pyrazol-5-amine
• CAS No: 2145478-86-8
• MF: C₁₀H₉BrIN₃
• MW: 378.007033109665
• CID: 6461286
• PubChem ID: 165960726
• Update Time: 2025-05-20

3-(3-bromo-4-iodophenyl)-4-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-iodophenyl)-4-methyl-1H-pyrazol-5-amine
• EN300-1152047
• 2145478-86-8

• Inchi： 1S/C10H9BrIN3/c1-5-9(14-15-10(5)13)6-2-3-8(12)7(11)4-6/h2-4H,1H3,(H3,13,14,15)
• InChI Key： KZRQYLVHGYACGX-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1Br)C1=C(C)C(N)=NN1

Computed Properties

• Exact Mass: 376.90246g/mol
• Monoisotopic Mass: 376.90246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-(3-bromo-4-iodophenyl)-4-methyl-1H-pyrazol-5-amine

Introduction to 3-(3-bromo-4-iodophenyl)-4-methyl-1H-pyrazol-5-amine (CAS No. 2145478-86-8)

3-(3-bromo-4-iodophenyl)-4-methyl-1H-pyrazol-5-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This heterocyclic molecule, with the CAS number 2145478-86-8, has garnered attention due to its role as a key intermediate in the synthesis of various pharmacologically active agents. The presence of both bromo and iodine substituents on the aromatic ring enhances its reactivity, making it a valuable scaffold for further derivatization and functionalization.

The compound belongs to the pyrazole class of heterocycles, which are widely recognized for their broad spectrum of biological activities. Pyrazoles exhibit diverse pharmacological properties, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The specific substitution pattern in 3-(3-bromo-4-iodophenyl)-4-methyl-1H-pyrazol-5-amine contributes to its unique chemical and biological profile, positioning it as a promising candidate for drug discovery and development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The structural features of 3-(3-bromo-4-iodophenyl)-4-methyl-1H-pyrazol-5-amine make it an attractive candidate for further exploration in this context. The bromo and iodine atoms serve as excellent handles for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups and the construction of more complex molecular architectures.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The pyrazole core is known to interact with various biological targets, including enzymes and receptors involved in disease pathways. By modifying the substituents on the aromatic ring, researchers can fine-tune the binding affinity and selectivity of the compound, thereby enhancing its therapeutic potential.

Recent studies have highlighted the importance of 3-(3-bromo-4-iodophenyl)-4-methyl-1H-pyrazol-5-amine in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The bromo and iodine substituents facilitate efficient coupling reactions with a variety of pharmacophores, leading to the generation of novel inhibitors with improved pharmacokinetic properties. These findings underscore the compound's significance as a building block in medicinal chemistry.

The synthesis of 3-(3-bromo-4-iodophenyl)-4-methyl-1H-pyrazol-5-amine involves multi-step organic transformations, starting from commercially available precursors. The process typically involves halogenation reactions to introduce the bromo and iodine substituents at specific positions on the aromatic ring. Subsequent functionalization steps, such as amination at the 5-position of the pyrazole ring, complete the synthesis. Advanced synthetic techniques, including transition metal catalysis and flow chemistry, have been employed to optimize yield and purity.

The chemical stability of 3-(3-bromo-4-iodophenyl)-4-methyl-1H-pyrazol-5-am ine under various conditions is another critical consideration in its application. Studies have demonstrated that the compound exhibits good stability under standard storage conditions but may degrade under extreme pH or temperature conditions. Understanding these stability profiles is essential for ensuring its long-term viability in both laboratory and industrial settings.

In conclusion,3-(3-bromo 4 iodophenyl) 4 methyl 1H pyrazol 5 am ine (CAS No. 2145478 86 8) represents a promising compound in pharmaceutical chemistry with significant potential for further development. Its unique structural features and reactivity make it an invaluable tool for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this compound,its importance is expected to grow exponentially.